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Compound of Interest

Compound Name: Tetraethylene Glycol

Cat. No.: B1682756

Introduction: Tetraethylene glycol (TEG) is a high-boiling, viscous, and hygroscopic liquid
belonging to the polyethylene glycol (PEG) family.[1] Its unique combination of properties,
including excellent solvency, thermal stability, and miscibility with water and many organic
solvents, makes it a valuable compound in various research, scientific, and drug development
applications.[2][3] This guide provides an in-depth overview of the physical and chemical
properties of tetraethylene glycol, detailed experimental protocols, and safety information for
its effective and safe use in a laboratory setting.

Physical and Chemical Properties

Tetraethylene glycol is a transparent, colorless, and practically odorless liquid.[3] It is
characterized by its low volatility and high viscosity compared to lower glycols like diethylene
and triethylene glycol.[2]

Table 1: Physical Properties of Tetraethylene Glycol
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Property Value References
Molecular Formula CsH180s
Molecular Weight 194.23 g/mol
Transparent, colorless, viscous
Appearance o
liquid
N ) Approximately 314 °C (at 760
Boiling Point

mmHgQ)

Melting/Freezing Point

-4.1t0-5.6 °C

Density ~1.125 g/cm? at 25 °C
Viscosity 61.9 mPa:s at 20 °C
Flash Point 182 - 204 °C (closed cup)

Vapor Pressure

<0.01 mmHg at 20 °C

Vapor Density

6.7 (vs air)

Refractive Index

n20/D 1.459

Solubility

Miscible with water and many

organic solvents

Chemical Properties and Reactivity

Tetraethylene glycol exhibits the typical chemical reactivity of alcohols, with its two primary
hydroxyl groups being the main sites of reaction.

 Stability: It is stable under recommended storage conditions.

e Hygroscopicity: TEG is strongly hygroscopic, meaning it readily absorbs moisture from the
air.

e Incompatibilities: It is incompatible with strong oxidizing agents, strong acids, and strong
bases. Violent reactions can occur with strong oxidizers.
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e Hazardous Decomposition Products: Under fire conditions, it may decompose to emit toxic
fumes, including carbon oxides.

Spectroscopic Data

Spectroscopic analysis is crucial for identity confirmation and purity assessment in a laboratory.

Table 2: Spectroscopic Data for Tetraethylene Glycol
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Spectroscopic Technique

Key Features and
Expected Values

References

1H NMR

The spectrum is characterized
by signals corresponding to
the hydroxyl (-OH) and
ethylene (-O-CHz-CH2-O-)

protons.

~3.55-3.75 ppm (m, 16H, -O-
CH2-CH2-0-)

~2.8 ppm (broad s, 2H, -OH)

13C NMR

Expected chemical shifts for
the carbon atoms in the

ethylene glycol units.

~61.7 ppm (-CH2-OH)

~70.5 ppm (-O-CH2-CH2-0O-)

Infrared (IR) Spectroscopy

The spectrum is dominated by
a strong, broad O-H stretching
band and C-O stretching
bands, characteristic of

alcohols and ethers.

Strong, broad peak around
3400 cm~1 (O-H stretch)

Strong peaks in the 1100 cm™1
region (C-O stretch)

Mass Spectrometry (MS)

Electron lonization (EI)
typically results in significant
fragmentation, with a pattern of
ions separated by 44 Da (the
mass of an ethylene oxide
unit).
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Laboratory Applications in Research and Drug
Development

The versatile properties of tetraethylene glycol lend it to numerous applications in the lab.

Solvent: Due to its high boiling point and strong solvency for a wide range of substances, it is
used as a solvent in chemical reactions and formulations.

o Chemical Intermediate: The terminal hydroxyl groups can be functionalized, making TEG a
useful starting material or linker in organic synthesis. For example, it is used in the synthesis
of PROTAC linkers and tetraethylene glycol methacrylate monomer.

o Drug Formulation: In the pharmaceutical industry, it can be used as an excipient to enhance
the solubility and stability of active pharmaceutical ingredients (APIs). Its properties make it a
consideration as a co-solvent in liquid formulations.

o Polymer Science: TEG is a precursor in the synthesis of polymers such as polyesters and
polyurethanes. It is also used in the fabrication of hydrogels for cell culture applications.

» Surface Modification: Glow discharge plasma deposition of TEG can render surfaces
resistant to protein adsorption and cellular attachment, which is valuable for biomaterials
research.

Experimental Protocols

The following protocols are detailed methodologies for common laboratory procedures
involving tetraethylene glycol and its derivatives.

Protocol 1: Acquiring Spectroscopic Data (FTIR)

This protocol describes the acquisition of an infrared spectrum for liquid tetraethylene glycol
using a standard Fourier Transform Infrared (FTIR) spectrometer.

Objective: To obtain the infrared spectrum of a liquid sample for identity confirmation.
Materials:

o Tetraethylene glycol sample
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FTIR Spectrometer with Attenuated Total Reflectance (ATR) accessory

Pipette or dropper

Solvent for cleaning (e.g., isopropanol or acetone)

Lint-free wipes
Methodology:

o Background Spectrum: Ensure the ATR crystal is clean. Acquire a background spectrum to
account for ambient atmospheric conditions (e.g., CO2 and water vapor).

o Sample Application: Place a small drop of the tetraethylene glycol sample directly onto the
ATR crystal, ensuring the crystal is fully covered.

o Data Acquisition: Acquire the sample spectrum over the typical range of 4000-400 cm~1,

o Data Processing: The resulting spectrum is typically presented in terms of transmittance or
absorbance versus wavenumber (cm~1).

o Cleaning: After analysis, thoroughly clean the ATR crystal with a suitable solvent and a lint-

free wipe.

Acquire Background Apply TEG Sample Acquire Sample Process and Analyze
Clean ATR Crystal }—V Spectrum ™ to Crystal ™ Spectrum ™ Data —>| Clean ATR Crystal

Click to download full resolution via product page

Caption: Workflow for acquiring an FTIR spectrum of a liquid sample.

Protocol 2: Drug Solubility Enhancement Assay

This protocol outlines a method to determine the equilibrium solubility of a poorly water-soluble
drug in aqueous solutions containing tetraethylene glycol. This is a common assay in pre-
formulation studies for drug development.

Objective: To quantify the increase in drug solubility as a function of TEG concentration.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1682756?utm_src=pdf-body
https://www.benchchem.com/product/b1682756?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Materials:

e Poorly water-soluble model drug

o Tetraethylene glycol

e Deionized water

» Vials with screw caps

» Orbital shaker or rotator in a temperature-controlled environment
e Centrifuge

o HPLC or UV-Vis spectrophotometer for drug quantification

e Volumetric flasks and pipettes

Methodology:

o Preparation of TEG Solutions: Prepare a series of aqueous solutions with increasing
concentrations of tetraethylene glycol (e.g., 0%, 5%, 10%, 20%, 50% w/v) in volumetric
flasks.

o Drug Supersaturation: Add an excess amount of the model drug to a known volume of each
TEG solution in separate vials. The amount of drug should be sufficient to ensure a saturated
solution with solid drug remaining.

» Equilibration: Seal the vials and place them on an orbital shaker in a constant-temperature
environment (e.g., 25 °C or 37 °C). Allow the samples to equilibrate for a set period (e.g., 24-
72 hours) until equilibrium is reached.

o Sample Processing: After equilibration, centrifuge the vials at high speed to pellet the
excess, undissolved drug.

e Quantification: Carefully withdraw an aliquot from the clear supernatant. Dilute the aliquot
with a suitable solvent to a concentration within the linear range of the analytical method
(HPLC or UV-Vis). Analyze the diluted sample to determine the drug concentration.
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o Data Analysis: Plot the measured drug solubility (e.g., in mg/mL) as a function of the
tetraethylene glycol concentration (% w/v).

Preparation

Prepare Aqueous
TEG Solutions
(0-50% wiv)

:

Add Excess Drug
to each solution

Experiment

Equilibrate on Shaker
(24-72h)

:

Centrifuge to Pellet
Excess Solid

l

Extract & Dilute
Supernatant

Ana%ysis

Quantify Drug Conc.
(HPLC / UV-Vis)

:

Plot Solubility vs.
TEG Concentration
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Caption: Experimental workflow for determining drug solubility enhancement.

Safety, Handling, and Storage

Proper handling and storage are critical to ensure laboratory safety. The following information is
derived from safety data sheets (SDS).

e General Handling: Avoid contact with skin and eyes. Use in a well-ventilated area or with
appropriate exhaust ventilation. Do not eat, drink, or smoke when using this product.

» Personal Protective Equipment (PPE):
o Eye Protection: Wear safety goggles with side-shields.
o Hand Protection: Wear suitable protective gloves.
o Skin and Body Protection: Wear impervious clothing.

o First Aid Measures:

[¢]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.

[¢]

If on Skin: Wash with plenty of soap and water. Remove contaminated clothing.

[¢]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.

[¢]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician.

o Storage: Keep the container tightly closed in a dry and well-ventilated place. Store below
+30°C.

» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.
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Key Properties

High Boiling Point / Low Volatility

Hygroscopicity
Good Solvency
Reactive Hydroxyl Groups
Water Miscibility

Laboratory Applications

Solvent for Reactions

Dehydrating Agent

Excipient in Formulations

Chemical Intermediate / Synthesis

Cleaning Formulations

Click to download full resolution via product page

Caption: Relationship between key properties and lab applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682756#physical-and-chemical-properties-of-
tetraethylene-glycol-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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